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Compound of Interest

Compound Name: Croweacin

Cat. No.: B12769518 Get Quote

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals working with Croweacin. The following

procedures are based on general laboratory safety principles for handling research-grade

chemical compounds. A comprehensive, official Safety Data Sheet (SDS) for Croweacin is not

readily available in the public domain; therefore, these guidelines should be supplemented with

institution-specific safety protocols.

Chemical and Physical Properties
A summary of the known quantitative data for Croweacin is presented below for easy

reference.
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Property Value Source

Chemical Formula C11H12O3 [1]

Molecular Weight 192.21 g/mol [1][2]

Exact Mass 192.078644241 Da [2]

Boiling Point
129.00 to 131.00 °C @ 10.00

mm Hg
[3]

Specific Gravity 1.13460 @ 0.00 °C [3]

Refractive Index 1.53460 @ 0.00 °C [3]

Water Solubility
46.43 mg/L @ 25 °C

(estimated)
[3]

Personal Protective Equipment (PPE)
Due to the absence of specific toxicity data for Croweacin, a cautious approach is

recommended. The following PPE should be considered mandatory when handling this

compound.[4][5][6][7]

PPE Category Item Specification

Hand Protection Disposable Nitrile Gloves

Standard laboratory grade.

Inspect for tears before use

and change frequently.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must meet ANSI Z87.1

standards.

Body Protection Laboratory Coat
Fully buttoned to cover as

much skin as possible.

Foot Protection Closed-toe Shoes Must cover the entire foot.

For procedures with a risk of aerosol generation or handling of powders, additional respiratory

protection such as a fit-tested N95 respirator or working within a certified chemical fume hood

is strongly advised.
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Handling and Storage
Operational Plan:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable bench paper.

Weighing: If working with solid Croweacin, weigh the required amount in a chemical fume

hood to minimize inhalation exposure.

Dissolving: When preparing solutions, add the solvent to the weighed Croweacin slowly. If

heating is required to dissolve the compound, do so in a well-ventilated area.

Storage: Store Croweacin in a cool, dry, and dark place. For short-term storage (days to

weeks), 0-4°C is recommended. For long-term storage (months to years), -20°C is advised.

[1] The product is reported to be stable for a few weeks during ordinary shipping at ambient

temperature.[1]

Experimental Workflow for Handling Croweacin:

Caption: A typical workflow for the safe handling of Croweacin in a laboratory setting.

Disposal Plan
All waste containing Croweacin should be treated as hazardous chemical waste.[8][9][10]

Solid Waste: Contaminated items such as gloves, bench paper, and pipette tips should be

collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions of Croweacin should be collected in a sealed, labeled, and

appropriate hazardous waste container. Do not dispose of Croweacin solutions down the

drain.

Container Disposal: Empty Croweacin containers should be triple-rinsed with a suitable

solvent. The rinsate should be collected as hazardous waste. The rinsed container can then

be disposed of according to institutional guidelines.
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Waste Pickup: Follow your institution's procedures for the collection and disposal of chemical

waste.

Logical Flow for Waste Disposal:

Waste Generation
(Solid & Liquid)

Segregate Waste Types

Collect Solid Waste in
Labeled Hazardous Bag

Collect Liquid Waste in
Labeled Hazardous Bottle

Store in Designated
Hazardous Waste Area

Arrange for Professional
Waste Disposal

Click to download full resolution via product page

Caption: A logical decision-making flow for the proper disposal of Croweacin waste.

First Aid and Emergency Procedures
In the absence of specific data, the following general first aid measures are recommended.[11]
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Exposure Route First Aid Measure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

In case of contact, immediately wash skin with

soap and plenty of water. Remove contaminated

clothing and shoes. Get medical aid if irritation

develops and persists.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.

Ingestion

If swallowed, do NOT induce vomiting. Never

give anything by mouth to an unconscious

person. Rinse mouth with water. Seek

immediate medical attention.

Spill Response:

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it

in a suitable, labeled container for disposal.[8][12] Clean the spill area with soap and water. For

large spills, evacuate the area and contact your institution's environmental health and safety

department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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